51-80-9

N,N,N',N'-Tetramethylmethanediamine

In Stock

• CAS RN:
• 51-80-9

• Formula:
• C5H14N2

• InChI:
• InChI=1S/C5H14N2/c1-6(2)5-7(3)4/h5H2,1-4H3

• InChIKey:
• VGIVLIHKENZQHQ-UHFFFAOYSA-N

• Tetramethylmethylenediamine appears as a solid or solution. Moderately toxic by ingestion and may irritate skin and eyes. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment.

2,3,5,6-Tetrafluorobenzotrifluoride

In Stock

• CAS RN:
• 651-80-9

• Formula:
• C7HF7

• InChI:
• InChI=1S/C7HF7/c8-2-1-3(9)6(11)4(5(2)10)7(12,13)14/h1H

• InChIKey:
• ZVPAJILXQHMKMT-UHFFFAOYSA-N

• 2,3,5,6-Tetrafluorobenzotrifluoride is a useful research compound. Its molecular formula is C7HF7 and its molecular weight is 218.07 g/mol. The purity is usually 95%.

2-Fluorophenetole

In Stock

• CAS RN:
• 451-80-9

• Formula:
• C8H9FO

• InChI:
• InChI=1S/C8H9FO/c1-2-10-8-6-4-3-5-7(8)9/h3-6H,2H2,1H3

• InChIKey:
• SQSJADMOVKSAQY-UHFFFAOYSA-N

• 2-Fluorophenetole is a useful research compound. Its molecular formula is C8H9FO and its molecular weight is 140.15 g/mol. The purity is usually 95%.

1H-Imidazo[1,2-b]pyrazole

In Stock

• CAS RN:
• 251-80-9

• Formula:
• C5H5N3

• InChI:
• InChI=1S/C5H5N3/c1-2-7-8-4-3-6-5(1)8/h1-4,7H

• InChIKey:
• MFGQIJCMHXZHHP-UHFFFAOYSA-N

• 1H-Imidazo[1,2-b]pyrazole, also known as 1H-Imidazo[1,2-b]pyrazole, is a useful research compound. Its molecular formula is C5H5N3 and its molecular weight is 107.11 g/mol. The purity is usually 95%.

6-ethyl-4-(1-piperidinyl)thieno[2,3-d]pyrimidine hydrochloride

In Stock

• CAS RN:
• 5251-80-9

• Formula:
• C13H18ClN3S

• InChI:
• InChI=1S/C13H17N3S.ClH/c1-2-10-8-11-12(14-9-15-13(11)17-10)16-6-4-3-5-7-16;/h8-9H,2-7H2,1H3;1H

• InChIKey:
• BZAUGLBFTFXNLK-UHFFFAOYSA-N

• 6-ethyl-4-(1-piperidinyl)thieno[2,3-d]pyrimidine hydrochloride is a useful research compound. Its molecular formula is C13H18ClN3S and its molecular weight is 283.82 g/mol. The purity is usually 95%.

Heptyl valerate

• CAS RN:
• 5451-80-9

• Formula:
• C12H24O2

• InChI:
• InChI=1S/C12H24O2/c1-3-5-7-8-9-11-14-12(13)10-6-4-2/h3-11H2,1-2H3

• InChIKey:
• YJARPRLGQQFGOI-UHFFFAOYSA-N

• Heptyl valerate is a natural product found in Heracleum dissectum with data available.

7-Methoxy-2,3,4,5-tetrahydro-1h-3-benzazepine

In Stock

• CAS RN:
• 50351-80-9

• Formula:
• C11H15NO

• InChI:
• InChI=1S/C11H15NO/c1-13-11-3-2-9-4-6-12-7-5-10(9)8-11/h2-3,8,12H,4-7H2,1H3

• InChIKey:
• VWLWWBQMNIAARP-UHFFFAOYSA-N

• 7-Methoxy-2,3,4,5-tetrahydro-1h-3-benzazepine is a useful research compound. Its molecular formula is C11H15NO and its molecular weight is 177.24 g/mol. The purity is usually 95%.

(R)-2-Amino-2-(naphthalen-2-yl)ethanol

In Stock

• CAS RN:
• 204851-80-9

• Formula:
• C12H14ClNO

• InChI:
• InChI=1S/C12H13NO/c13-12(8-14)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12,14H,8,13H2/t12-/m0/s1

• InChIKey:
• QPTWDCRGZBLELM-YDALLXLXSA-N

• (R)-2-Amino-2-(naphthalen-2-yl)ethanol is a useful research compound. Its molecular formula is C12H14ClNO and its molecular weight is 223.7. The purity is usually 95%.

4-Bromo-4'carboethoxybenzophenone

In Stock

• CAS RN:
• 746651-80-9

• Formula:
• C16H13BrO3

• InChI:
• InChI=1S/C16H13BrO3/c1-2-20-16(19)13-5-3-11(4-6-13)15(18)12-7-9-14(17)10-8-12/h3-10H,2H2,1H3

• InChIKey:
• CDVFBVANGWWSME-UHFFFAOYSA-N

• 4-Bromo-4'carboethoxybenzophenone is a useful research compound. Its molecular formula is C16H13BrO3 and its molecular weight is 333.18 g/mol. The purity is usually 95%.

Ethanone, 1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)-, (1alpha,3alpha,6alpha)-(9CI)

• CAS RN:
• 149251-80-9

• Formula:
• C9H14O2

• InChI:
• InChI=1S/C9H14O2/c1-6(10)7-3-4-9(2)8(5-7)11-9/h7-8H,3-5H2,1-2H3/t7-,8+,9-/m1/s1

• InChIKey:
• VPQYGKRHSKLXJB-HRDYMLBCSA-N

• Ethanone, 1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)-, (1alpha,3alpha,6alpha)-(9CI), also known as Ethanone, 1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)-, (1alpha,3alpha,6alpha)-(9CI), is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.

2-[(4-chlorobenzyl)thio]-4-(4-methoxyphenyl)-6-phenylnicotinonitrile

In Stock

• CAS RN:
• 330551-80-9

• Formula:
• C26H19ClN2OS

• InChI:
• InChI=1S/C26H19ClN2OS/c1-30-22-13-9-19(10-14-22)23-15-25(20-5-3-2-4-6-20)29-26(24(23)16-28)31-17-18-7-11-21(27)12-8-18/h2-15H,17H2,1H3

• InChIKey:
• PVTJDUKPZSKMBL-UHFFFAOYSA-N

• 2-[(4-chlorobenzyl)thio]-4-(4-methoxyphenyl)-6-phenylnicotinonitrile is a useful research compound. Its molecular formula is C26H19ClN2OS and its molecular weight is 443.0 g/mol. The purity is usually 95%.

Ethyl 5-[(3-methoxybenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-80-9

• Formula:
• C24H21N3O6S

• InChI:
• InChI=1S/C24H21N3O6S/c1-4-33-24(30)20-18-13-34-22(25-21(28)14-6-5-7-17(12-14)32-3)19(18)23(29)27(26-20)15-8-10-16(31-2)11-9-15/h5-13H,4H2,1-3H3,(H,25,28)

• InChIKey:
• POSAGVYEXHCHNP-UHFFFAOYSA-N

• Ethyl 5-[(3-methoxybenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H21N3O6S and its molecular weight is 479.51. The purity is usually 95%.

Methyl 4-((3-methylbenzyl)oxy)-2-((2-methylbenzyl)thio)quinoline-3-carboxylate

In Stock

• CAS RN:
• 932351-80-9

• Formula:
• C27H25NO3S

• InChI:
• InChI=1S/C27H25NO3S/c1-18-9-8-11-20(15-18)16-31-25-22-13-6-7-14-23(22)28-26(24(25)27(29)30-3)32-17-21-12-5-4-10-19(21)2/h4-15H,16-17H2,1-3H3

• InChIKey:
• ZRZHDTWBUSCIMM-UHFFFAOYSA-N

• Methyl 4-((3-methylbenzyl)oxy)-2-((2-methylbenzyl)thio)quinoline-3-carboxylate is a useful research compound. Its molecular formula is C27H25NO3S and its molecular weight is 443.56. The purity is usually 95%.

1-Methoxy-1H-tetrazole-5-carbonyl chloride

• CAS RN:
• 115751-80-9

• Formula:
• C3H3ClN4O2

• InChI:
• InChI=1S/C3H3ClN4O2/c1-10-8-3(2(4)9)5-6-7-8/h1H3

• InChIKey:
• FJCZOYXVQDFIBJ-UHFFFAOYSA-N

• 1-Methoxy-1H-tetrazole-5-carbonyl chloride, also known as 1-Methoxy-1H-tetrazole-5-carbonyl chloride, is a useful research compound. Its molecular formula is C3H3ClN4O2 and its molecular weight is 162.53 g/mol. The purity is usually 95%.

4'-Methoxy-2-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898751-80-9

• Formula:
• C20H23NO2

• InChI:
• InChI=1S/C20H23NO2/c1-23-18-11-9-16(10-12-18)20(22)19-8-4-3-7-17(19)15-21-13-5-2-6-14-21/h3-4,7-12H,2,5-6,13-15H2,1H3

• InChIKey:
• WMYSBEOHMMQEOE-UHFFFAOYSA-N

• 4'-Methoxy-2-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C20H23NO2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.

Tert-butyl [(1S,2S)-1-benzyl-2,3-dihydroxypropyl]carbamate

In Stock

• CAS RN:
• 149451-80-9

• Formula:
• C14H13N4O2S

• InChI:
• InChI=1S/C15H23NO4/c1-15(2,3)20-14(19)16-12(13(18)10-17)9-11-7-5-4-6-8-11/h4-8,12-13,17-18H,9-10H2,1-3H3,(H,16,19)

• InChIKey:
• SIFKOOILPFBRCJ-UHFFFAOYSA-N

• Tert-butyl [(1S,2S)-1-benzyl-2,3-dihydroxypropyl]carbamate, also known as Tert-butyl [(1S,2S)-1-benzyl-2,3-dihydroxypropyl]carbamate, is a useful research compound. Its molecular formula is C14H13N4O2S and its molecular weight is 281.35 g/mol. The purity is usually 95%.

1-Propan-2-yl-3-[4-[4-(trifluoromethyl)pyrimidin-2-yl]oxypiperidin-1-yl]pyrrolidin-2-one

Usually In Stock

• CAS RN:
• 2379951-80-9

• Formula:
• C17H23F3N4O2

• InChI:
• InChI=1S/C17H23F3N4O2/c1-11(2)24-10-6-13(15(24)25)23-8-4-12(5-9-23)26-16-21-7-3-14(22-16)17(18,19)20/h3,7,11-13H,4-6,8-10H2,1-2H3

• InChIKey:
• STDIVANJYGTLOD-UHFFFAOYSA-N

• 1-Propan-2-yl-3-[4-[4-(trifluoromethyl)pyrimidin-2-yl]oxypiperidin-1-yl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C17H23F3N4O2 and its molecular weight is 372.392. The purity is usually 95%.